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Compound of Interest

Compound Name: 2-Bromo-5-methoxybenzoic acid

Cat. No.: B042474 Get Quote

This guide furnishes researchers, scientists, and drug development professionals with crucial

safety protocols, operational procedures, and disposal plans for 2-Bromo-5-methoxybenzoic
acid. Adherence to these guidelines is paramount for ensuring personal safety, maintaining

laboratory integrity, and promoting environmental stewardship.

Hazard Identification and Classification
2-Bromo-5-methoxybenzoic acid is classified as a hazardous substance requiring careful

handling. The primary hazards are:

Skin Irritation (Category 2): Causes skin irritation upon contact.[1][2][3]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2][3]

Respiratory Irritation (Category 3): May cause respiratory irritation if inhaled.[1][2][3]

The signal word for this chemical is "Warning".[1][2]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling. The following PPE is

mandatory to minimize exposure.
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PPE Category
Recommended
Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles or

glasses with side-shields

(conforming to EN 166 or

NIOSH standards).[1][3]

Protects against dust particles

and splashes that can cause

serious eye irritation.

Hand Protection

Chemical-impermeable

protective gloves (e.g., nitrile

or butyl rubber).[1]

Prevents skin contact and

subsequent irritation. Gloves

should be inspected for

integrity before each use.

Skin & Body Protection

Laboratory coat and

appropriate protective clothing

to prevent skin exposure.[1]

Minimizes the risk of skin

contact with the solid chemical.

Respiratory Protection

Not required under normal

laboratory conditions with

adequate ventilation.[1][3] For

large-scale operations,

emergency situations, or if dust

is generated, a NIOSH/MSHA

or European Standard EN 136

approved respirator should be

used.[1]

Minimizes the inhalation of

dust that may cause

respiratory irritation.

Operational Plan: Handling and Storage
Strict adherence to the following operational protocols is essential for the safe handling and

storage of 2-Bromo-5-methoxybenzoic acid.

Engineering Controls
Ventilation: All work should be conducted in a well-ventilated area. For procedures that may

generate dust, use of a chemical fume hood is strongly recommended.[3]

Emergency Equipment: An eyewash station and a safety shower must be readily accessible

and in close proximity to the workstation.[1][3]
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Procedural Steps for Handling
Preparation:

Ensure all necessary PPE is donned correctly before work begins.

Prepare all required equipment and reagents to minimize movement and the potential for

spills.

Confirm that emergency equipment is accessible and functional.

Handling:

Avoid all personal contact with the substance, including inhalation of dust.[3][4]

Prevent the formation of dust during handling.[3]

Do not eat, drink, or smoke in the designated handling area.[5]

Keep the container tightly closed when not in use.[3]

Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[2][3]

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Remove PPE in the correct order to avoid cross-contamination and dispose of

contaminated items as hazardous waste.[5]

Storage
Store in a cool, dry, and well-ventilated place.[3]

Keep containers tightly closed to prevent contamination.[3]

Store away from incompatible materials, such as strong oxidizing agents.[1][3]
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Spill and Disposal Plan
In Case of a Spill

Evacuate personnel from the immediate area.

Ensure the area is well-ventilated.

Wear the appropriate PPE as outlined above, including respiratory protection if dust is

present.

Gently sweep or shovel the spilled solid material into a suitable, labeled container for

disposal. Avoid actions that generate dust.[3]

Clean the spill area thoroughly.

Place all contaminated cleanup materials into a sealed, labeled container for proper

disposal.

Disposal Plan
All waste generated must be treated as hazardous.

Chemical Waste: Dispose of 2-Bromo-5-methoxybenzoic acid and any contaminated

materials in a designated, labeled hazardous waste container.[3][6]

Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be

placed in a sealed bag and disposed of as hazardous waste.[5]

Disposal must be conducted in accordance with all applicable local, regional, and national

regulations.[3][6]

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Bromo-5-methoxybenzoic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA12261&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b042474?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA12261&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH31604&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_5_hydroxybenzaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12261&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH31604&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b042474?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₈H₇BrO₃[1]

Molecular Weight 231.04 g/mol [1]

Physical State Solid[7]

Melting Point 157-159 °C

CAS Number 22921-68-2[2][3]

Safe Handling Workflow
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Caption: Logical workflow for safely handling 2-Bromo-5-methoxybenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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